Cas no 86236-08-0 (2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, methyl ester)

Technical Introduction: 2H-1-Benzopyran-3-carboxylic acid, 7-methoxy-, methyl ester is a synthetic organic compound belonging to the benzopyran class, characterized by a methoxy substituent at the 7-position and a methyl ester group at the 3-carboxylic acid position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The methoxy group enhances electron density, influencing its participation in electrophilic substitution reactions, while the ester functionality offers versatility for further derivatization. Its well-defined molecular framework ensures consistency in research applications, particularly in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for optimal performance.
2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, methyl ester structure
86236-08-0 structure
Product Name:2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, methyl ester
CAS No:86236-08-0
MF:C12H12O4
MW:220.221283912659
MDL:MFCD04114607
CID:708374
PubChem ID:51358579
Update Time:2025-05-28

2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, methyl ester
    • 7-METHOXY-2H-CHROMENE-3-CARBOXYLIC ACID METHYL ESTER
    • methyl 7-methoxy-2H-chromene-3-carboxylate
    • 7-methoxy-2H-1-benzopyran-3-carboxylic acid methyl ester
    • carbomethoxy-3 methoxy-7 2H chromene
    • S14-2377
    • AB18670
    • 86236-08-0
    • methyl7-methoxy-2H-chromene-3-carboxylate
    • A841586
    • CS-0456537
    • FT-0713037
    • Methyl 7-methoxy-2H-1-benzopyran-3-carboxylate
    • DTXSID90680037
    • DB-076580
    • MDL： MFCD04114607
    • Inchi： 1S/C12H12O4/c1-14-10-4-3-8-5-9(12(13)15-2)7-16-11(8)6-10/h3-6H,7H2,1-2H3
    • InChI Key： HQIVJFUNDNIKPI-UHFFFAOYSA-N
    • SMILES： O1CC(C(=O)OC)=CC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 220.07400
  • Monoisotopic Mass: 220.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 44.76000
  • LogP: 1.64400

2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, methyl ester Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2H-1-Benzopyran-3-carboxylicacid, 7-methoxy-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0048-1g
7-Methoxy-2H-chromene-3-carboxylic acid methyl ester
 86236-08-0 96%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 86236-08-0 96%
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Chemenu
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7-Methoxy-2H-chromene-3-carboxylic acid methyl ester
 86236-08-0 95%
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 $574 2021-06-17
Chemenu
CM162258-1g
7-Methoxy-2H-chromene-3-carboxylic acid methyl ester
 86236-08-0 95%
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 $667 2022-03-01
Alichem
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Methyl 7-methoxy-2H-chromene-3-carboxylate
 86236-08-0 95%
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 $499.95 2023-08-31
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0048-1g
7-Methoxy-2H-chromene-3-carboxylic acid methyl ester
 86236-08-0 96%
1g
 ¥8726.45 2025-01-21
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
33R0048-5g
7-Methoxy-2H-chromene-3-carboxylic acid methyl ester
 86236-08-0 96%
5g
 ¥34958.27 2025-01-21
eNovation Chemicals LLC
Y1293262-1g
7-Methoxy-2H-chromene-3-carboxylic acid methyl ester
 86236-08-0 95%
1g
 $1115 2024-07-28
eNovation Chemicals LLC
Y1293262-5g
7-Methoxy-2H-chromene-3-carboxylic acid methyl ester
 86236-08-0 95%
5g
 $4475 2024-07-28
Ambeed
A734574-1g
Methyl 7-methoxy-2H-chromene-3-carboxylate
 86236-08-0 95+%
1g
 $674.0 2025-04-16

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